Cas no 87331-47-3 (Coumarin 525)
Coumarin 525 structure
Product name:Coumarin 525
Coumarin 525 Chemical and Physical Properties
Names and Identifiers
-
- <br>10-(1,3-benzoxazol-2-yl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3 ,2,1-ij]quinolin-11-one
- Coumarin 525
- 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
- CS-0373776
- 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
- C3047
- 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
- 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]
- 5-(1,3-benzoxazol-2-yl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraen-4-one
- 3OUMARIN 525, DYE CONTENT 99
- 5-(1,3-BENZOXAZOL-2-YL)-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAEN-4-ONE
- DTXSID501122161
- 1ST164476
- 10-(Benzo[d]oxazol-2-yl)-2,3,6,7-tetrahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11(5H)-one
- 87331-47-3
- D89537
- SCHEMBL15398201
- 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-(1)benzopyrano(6,7,8-ij)quinolizin-11-one
-
- MDL： MFCD00358610
- Inchi： 1S/C22H18N2O3/c25-22-16(21-23-17-7-1-2-8-18(17)26-21)12-14-11-13-5-3-9-24-10-4-6-15(19(13)24)20(14)27-22/h1-2,7-8,11-12H,3-6,9-10H2
- InChI Key： XYFLALJXCJWBPG-UHFFFAOYSA-N
- SMILES： O1C(C(C2=NC3=C([H])C([H])=C([H])C([H])=C3O2)=C([H])C2=C([H])C3C([H])([H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C([H])([H])C(=C12)C4=3)=O
Computed Properties
- Exact Mass: 358.13174244g/mol
- Monoisotopic Mass: 358.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6
- XLogP3: 4.3
Experimental Properties
- Melting Point: 278°C(lit.)
Coumarin 525 Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X74675-50mg |
Coumarin 525 |
87331-47-3 | 97% | 50mg |
¥338.0 | 2023-09-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3047-200mg |
Coumarin 525 |
87331-47-3 | 97.0%(LC) | 200mg |
￥945.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C3047-200mg |
Coumarin 525 |
87331-47-3 | >97.0%(HPLC) | 200mg |
¥855.00 | 2024-04-15 | |
| Ambeed | A1152898-100mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | 97% | 100mg |
$48.0 | 2025-02-28 | |
| TRC | C755555-25mg |
Coumarin 525 |
87331-47-3 | 25mg |
$ 80.00 | 2022-04-01 | ||
| eNovation Chemicals LLC | Y1262095-200mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | 97% | 200mg |
$180 | 2024-06-06 | |
| A2B Chem LLC | AI68658-50mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | >97.0%(HPLC) | 50mg |
$109.00 | 2024-04-19 | |
| 1PlusChem | 1P00IMVM-200mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | ≥97%(HPLC) | 200mg |
$143.00 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1262095-50mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | 97% | 50mg |
$115 | 2024-06-06 | |
| abcr | AB474183-200 mg |
Coumarin 525, 97%; . |
87331-47-3 | 97% | 200mg |
€194.60 | 2023-04-21 |
Coumarin 525 Related Literature
-
Shuo Wu,Wendou Zhang,Qi Yang,Qing Wei,Gang Xie,Sanping Chen,Shengli Gao CrystEngComm, 2019,21, 583-588
-
Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
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Kevin A. Kreisel,Glenn P. A. Yap,Klaus H. Theopold Chem. Commun., 2007, 1510-1511
-
Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
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Jukuan Zheng,Sibai Xie,Fei Lin,Geng Hua,Tianyi Yu,Darrell H. Reneker Polym. Chem., 2013,4, 2215-2218
-
Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
-
Jun Tian,Kang-Ning Yuan,Wen Liu,Hong-Hong Chang,Xing Li Chem. Commun., 2021,57, 1943-1946
-
Wei Lv,Chen Zhang,Yanbing He,Baohua Li J. Mater. Chem. A, 2015,3, 20218-20224
-
Haibo Tang,Xinlong Tian,Junming Luo,Jianhuang Zeng,Yingwei Li,Huiyu Song,Shijun Liao J. Mater. Chem. A, 2017,5, 14278-14285
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